Cas no 6332-10-1 ( )

• Product name: &nbsp
• CAS No: 6332-10-1
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.38002
• CID: 959725
• PubChem ID: 235831

  Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-aminophenyl)(ethyl)amino]methyl}benzenesulfonic acid; NSC37603; AC1Q6WOH; AC1L5V95; CTK5B8631; AR-1F9998; NSC-37603; AG-J-64427;
• 4-{[(4-aminophenyl)(ethyl)amino]methyl}benzenesulfonic acid
• NSC-37603
• 6332-10-1
• NSC37603
• SCHEMBL15894605
• DTXSID40284549
•  

• Inchi： InChI=1S/C15H18N2O3S/c1-2-17(14-7-5-13(16)6-8-14)11-12-3-9-15(10-4-12)21(18,19)20/h3-10H,2,11,16H2,1H3,(H,18,19,20)
• InChI Key： UGAGZRLEUREQLJ-UHFFFAOYSA-N
• SMILES： CCN(CC1=CC=C(C=C1)S(=O)(=O)O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 306.10394
• Monoisotopic Mass: 306.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 83.63
• LogP: 4.20400